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Compound of Interest

Compound Name: WAY-621924

Cat. No.: B15549214

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and known
properties of WAY-621924, a research chemical with the [IUPAC name N-(4-methyl-1,3-thiazol-
2-yl)-3-phenoxybenzamide. Due to the limited availability of public data on this specific
compound, this document summarizes the available chemical information and provides a
contextual background based on the activities of structurally related thiazole-containing
molecules.

Chemical Structure and Properties

WAY-621924 is a synthetic small molecule characterized by a central thiazole ring linked to a
phenoxybenzamide moiety.[1] The structural details and physicochemical properties are
summarized below.

Table 1: Chemical and Physical Properties of WAY-621924
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Property Value Source
N-(4-methyl-1,3-thiazol-2-yl)-3-
IUPAC Name , [1]
phenoxybenzamide
CAS Number 745789-70-2 MedChemExpress
Molecular Formula C17H14N202S [1]
Molecular Weight 310.37 g/mol [1]
, CC1=CSC(=N1)NC(=0)C2=C
Canonical SMILES [1]
C(=CC=C2)0C3=CC=CC=C3
Appearance Off-white to light yellow solid MedChemExpress
Purity >98.0% MedChemExpress
Solubility > 100 mg/mL in DMSO MedChemExpress
Shanghai YuanYe
Storage Store at -20°C

Biotechnology

Biological Activity and Pharmacological Profile

As of the date of this document, there is no publicly available scientific literature detailing the

specific biological activity, mechanism of action, or pharmacological profile of WAY-621924.

Commercial suppliers list it as an "active molecule” or "inhibitor,” but do not provide any specific

targets or bioassay data.[2][3][4]

Context from Structurally Related Compounds

While specific data for WAY-621924 is lacking, the thiazole chemical scaffold is a well-

recognized "privileged structure" in medicinal chemistry, known for its presence in a wide range

of biologically active compounds.[1] Research on other N-(thiazol-2-yl)-benzamide analogs and

related thiazole derivatives has revealed a variety of pharmacological activities, which may

provide a theoretical context for the potential applications of WAY-621924. It is crucial to note

that the following information is based on related but distinct molecules and should not be

directly extrapolated to WAY-621924 without experimental validation.
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» Anti-inflammatory and Anti-tumor Activity: Thiazole derivatives have been investigated for
their potential as anti-inflammatory and anti-tumor agents.[5]

» Antimicrobial and Antifungal Properties: The thiazole ring is a key component of many
compounds with demonstrated antimicrobial and antifungal activities.[6]

» lon Channel Modulation: N-(thiazol-2-yl)-benzamide analogs have been identified as
selective antagonists of the Zinc-Activated Channel (ZAC), a member of the Cys-loop
receptor superfamily. These compounds act as negative allosteric modulators.

» Nrf2-ARE Pathway Activation: A novel thiazole derivative has been shown to protect against
oxidative stress-induced cell death by activating the Nrf2-ARE (NF-E2-related factor 2-
antioxidant response element) signaling pathway.[7]

Experimental Protocols

Due to the absence of published research detailing the biological evaluation of WAY-621924,
no specific experimental protocols for this compound can be provided. However, based on the
activities of related compounds, a general workflow for characterizing a novel thiazole
derivative could be proposed.

Biological Screening
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Chemical Synthesis & Characterization Mechanism of Action Studies
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A generalized experimental workflow for the characterization of a novel chemical entity.
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Signaling Pathways

Without experimental data on the biological targets of WAY-621924, it is not possible to create
a diagram of a specific signaling pathway that it modulates. However, based on the activity of a
related thiazole compound, a simplified representation of the Nrf2-ARE pathway, which is
involved in cellular protection against oxidative stress, is provided below for illustrative
purposes.[7]
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A simplified diagram of the Nrf2-ARE signaling pathway for cellular stress response.
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Conclusion

WAY-621924 is a research chemical with a defined chemical structure but without publicly
available data on its biological activity. While the thiazole scaffold is of significant interest in
medicinal chemistry, any potential biological effects of WAY-621924 remain to be elucidated
through experimental investigation. This document serves as a summary of the currently
available information and a guide for potential future research directions. Further studies are
required to determine the pharmacological profile and mechanism of action of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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